Benzyl 3-cyano-3-fluoropyrrolidine-1-carboxylate

• Molecular Formula: C13H13FN2O2
• Molecular Weight: 248.25 g/mol
• IUPAC Name: benzyl 3-cyano-3-fluoropyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H13FN2O2/c14-13(9-15)6-7-16(10-13)12(17)18-8-11-4-2-1-3-5-11/h1-5H,6-8,10H2
• InChI Key: SZYRDCXDOPRJQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(C#N)F)C(=O)OCC2=CC=CC=C2

Description

Benzyl 3-cyano-3-fluoropyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C13H13FN2O2 and its molecular weight is 248.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of phenylmethyl 3-cyano-3-hydroxy-1-pyrrolidinecarboxylate (1.8 g, 7.31 mmole), in DCM (50 mL) at −78° C. was added DAST dropwise (0.98 mL, 8.04 mmole). After 2 h, Aqueous Na2CO3 was added to the reaction solution and the layers separated. The organic layer was dried over Na2SO4 and concentrated under vacuum. Purification on silica (hexanes/EtOAc, 1:1) provided the title compound (1.0 g, 55%) as a light orange oil: LC-MS (ES) m/e 249 (M+H)+.

Synthesis routes and methods II

Procedure details